molecular formula C12H14BrN3O2 B6249797 1-[(4-bromo-3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrrole-3-carboxylic acid CAS No. 1537711-49-1

1-[(4-bromo-3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrrole-3-carboxylic acid

Cat. No. B6249797
CAS RN: 1537711-49-1
M. Wt: 312.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-[(4-bromo-3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrrole-3-carboxylic acid” is a complex organic molecule that contains a pyrazole ring and a pyrrole ring . Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole .


Synthesis Analysis

The synthesis of pyrazole derivatives often involves the reaction of hydrazines with α,β-unsaturated carbonyl compounds . One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions . In situ oxidation employing bromine afforded a wide variety of pyrazoles in very good yields .


Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H and 13C NMR spectra can provide valuable information about the chemical environment of the hydrogen and carbon atoms in the molecule .


Chemical Reactions Analysis

Pyrazole derivatives are known to undergo a variety of chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be predicted using computational methods. For instance, the boiling point is predicted to be 799.1±60.0 °C, and the density is predicted to be 1.40±0.1 g/cm3 .

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary widely depending on their chemical structure and the biological target they interact with . For example, some pyrazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Future Directions

The future directions in the research of pyrazole derivatives are promising. The broad range of chemical and biological properties of pyrazole has made it an important synthon in the development of new drugs . Therefore, the synthesis and study of new pyrazole derivatives, including “1-[(4-bromo-3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrrole-3-carboxylic acid”, could lead to the discovery of new therapeutic agents .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-[(4-bromo-3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrrole-3-carboxylic acid' involves the synthesis of the pyrazole and pyrrole rings separately, followed by their coupling to form the final product.", "Starting Materials": [ "4-bromo-3-ethyl-1-methyl-1H-pyrazole-5-carbaldehyde", "ethyl acetoacetate", "ammonium acetate", "acetic anhydride", "3-nitrobenzaldehyde", "sodium borohydride", "1,4-dibromobutane", "sodium hydride", "3-bromopropionic acid" ], "Reaction": [ "Step 1: Synthesis of 4-bromo-3-ethyl-1-methyl-1H-pyrazole-5-carbaldehyde by reacting 4-bromo-3-ethyl-1-methyl-1H-pyrazole-5-amine with 3-nitrobenzaldehyde in ethanol.", "Step 2: Reduction of the nitro group in the intermediate product using sodium borohydride to obtain 4-bromo-3-ethyl-1-methyl-1H-pyrazole-5-carbaldehyde.", "Step 3: Synthesis of ethyl 4-bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate by reacting 4-bromo-3-ethyl-1-methyl-1H-pyrazole-5-carbaldehyde with ethyl acetoacetate and ammonium acetate in acetic anhydride.", "Step 4: Synthesis of 1-ethyl-4-bromo-3-methyl-1H-pyrazole-5-carboxylic acid by hydrolyzing ethyl 4-bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate with sodium hydroxide.", "Step 5: Synthesis of 1-[(4-bromo-3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]-1H-pyrrole-3-carboxylic acid by reacting 1-ethyl-4-bromo-3-methyl-1H-pyrazole-5-carboxylic acid with 1,4-dibromobutane and sodium hydride in DMF, followed by cyclization with ammonium acetate in ethanol." ] }

CAS RN

1537711-49-1

Molecular Formula

C12H14BrN3O2

Molecular Weight

312.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.